Cas no 1046811-99-7 (2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative featuring a dihydropyran moiety, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane ring enhances shelf life and handling, while the tetramethyl substitution improves solubility in organic solvents. The dihydropyran group offers versatility for further functionalization, making it valuable in pharmaceutical and agrochemical synthesis. This compound exhibits high reactivity with aryl halides, enabling efficient C-C bond formation under mild conditions. Its air- and moisture-stable nature simplifies storage and usage in synthetic workflows. Suitable for catalytic applications, it is particularly useful in constructing complex heterocyclic frameworks.
2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1046811-99-7 structure
Product Name:2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1046811-99-7
MF:C11H19BO3
MW:210.077763795853
MDL:MFCD13195758
CID:856752
PubChem ID:53217152
Update Time:2025-05-21

2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 3,4-DIHYDRO-2H-PYRAN-5-YLBORONIC ACID, PINACOL ESTER
    • 2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(5,6-dihydro-4H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(1H-PYRROL-1-YLMETHYL)PYRIDINE
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-pyran
    • 3,4-Dihydro-2H-pyran-5-boronicacid,pinacolester
    • SCHEMBL1304193
    • AKOS015855721
    • CS-0055079
    • (3,4-DIHYDRO-2H-PYRAN-5-YL)BORONIC ACID PINACOL ESTER
    • 1046811-99-7
    • 3,4-Dihydro-2H-pyran-5-boronic acid pinacol ester
    • 3,4-Dihydro-2H-pyran-5-ylboronic acid,pinacol ester
    • MFCD13195758
    • UQPQMEFVQNERGS-UHFFFAOYSA-N
    • C90128
    • MB13512
    • DB-346045
    • 3,4-Dihydro-2H-pyran-5-ylboronic acid pinacol ester
    • DTXSID90682253
    • AS-55555
    • SY254685
    • MDL: MFCD13195758
    • Inchi: 1S/C11H19BO3/c1-10(2)11(3,4)15-12(14-10)9-6-5-7-13-8-9/h8H,5-7H2,1-4H3
    • InChI Key: UQPQMEFVQNERGS-UHFFFAOYSA-N
    • SMILES: O1B(C2=COCCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 210.14300
  • Monoisotopic Mass: 210.1427246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 222.3±50.0 ºC (760 Torr),
  • Flash Point: 88.3±30.1 ºC,
  • PSA: 27.69000
  • LogP: 2.31210

2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Additional information on 2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1046811-99-7)

The compound 2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by the CAS registry number 1046811-99-7, is a unique organoborane derivative with significant potential in various chemical and material applications. This compound has garnered attention in recent years due to its versatile structure and promising properties. In this article, we will delve into its structural characteristics, synthesis methods, chemical properties, and emerging applications in modern research.

The molecular structure of 2-(3,4-Dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-dioxaborolane comprises a dioxaborolane ring fused with a dihydropyran moiety. The dioxaborolane core is a five-membered ring containing two oxygen atoms and one boron atom. The presence of the dihydropyran group introduces additional complexity and functionality to the molecule. This combination of functional groups makes the compound highly versatile for various chemical transformations.

Recent studies have highlighted the importance of organoboranes like CAS No. 1046811-99 in catalytic processes and organic synthesis. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials such as boron-containing polymers and low-dimensional nanostructures. The ability of this compound to undergo controlled boron-centered reactions has made it a valuable tool in modern synthetic chemistry.

In terms of synthesis pathways, the compound can be prepared via several methods. One common approach involves the reaction of dihydropyran derivatives with boronic esters under specific conditions. This method leverages the reactivity of boronic esters towards nucleophilic attack or coupling reactions. Recent advancements in catalytic methods have further enhanced the efficiency and selectivity of these reactions.

The chemical properties of 2-(3,4-Dihydro-pyran)-dioxaborolane are heavily influenced by its unique structure. The dioxaborolane ring exhibits moderate stability under standard conditions but can undergo various transformations under specific stimuli such as heat or light. The dihydropyran group contributes to the molecule's solubility and reactivity in different solvents.

Emerging applications of this compound include its use in cross-coupling reactions—a critical area in organic synthesis. For example, researchers have employed it as a boron reagent in Suzuki-Miyaura couplings to construct biaryl compounds with high precision. Additionally, its role as an intermediate in the synthesis of bioactive molecules has been explored extensively.

In conclusion,CAS No. 1046811-based compounds represent a promising class of materials with diverse applications across multiple disciplines. As research continues to uncover new synthetic pathways and functionalizations for this compound,its potential impact on fields ranging from materials science to pharmaceuticals is expected to grow significantly.

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